Cas no 1261893-34-8 (5-(5-Fluoro-2-methoxyphenyl)-2-methylphenol)

• Product Name: 5-(5-Fluoro-2-methoxyphenyl)-2-methylphenol
• CAS No: 1261893-34-8
• MF: C₁₄H₁₃FO₂
• MW: 232.250227689743
• MDL: MFCD18313269
• CID: 2761744
• PubChem ID: 53218963
• Update Time: 2025-06-08

5-(5-Fluoro-2-methoxyphenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(5-Fluoro-2-methoxyphenyl)-2-methylphenol, 95%
• 5-(5-FLUORO-2-METHOXYPHENYL)-2-METHYLPHENOL
• 1261893-34-8
• DTXSID10683848
• 5'-Fluoro-2'-methoxy-4-methyl[1,1'-biphenyl]-3-ol
• MFCD18313269
• 5-(5-Fluoro-2-methoxyphenyl)-2-methylphenol

• MDL： MFCD18313269
• Inchi： 1S/C14H13FO2/c1-9-3-4-10(7-13(9)16)12-8-11(15)5-6-14(12)17-2/h3-8,16H,1-2H3
• InChI Key： KWTFCFNWGGEZOH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1C=CC(C)=C(C=1)O)OC

Computed Properties

• Exact Mass: 232.08995782Da
• Monoisotopic Mass: 232.08995782Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(5-Fluoro-2-methoxyphenyl)-2-methylphenol

Introduction to 5-(5-Fluoro-2-methoxyphenyl)-2-methylphenol (CAS No. 1261893-34-8)

5-(5-Fluoro-2-methoxyphenyl)-2-methylphenol, also known by its CAS number 1261893-34-8, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluoro-substituted phenyl ring and a methoxy group, which contribute to its potential biological activities and pharmacological properties.

The chemical structure of 5-(5-Fluoro-2-methoxyphenyl)-2-methylphenol consists of a central phenolic core with a 5-fluoro-2-methoxyphenyl substituent and a methyl group. The presence of the fluoro and methoxy groups imparts specific electronic and steric effects that can influence the compound's reactivity and interactions with biological targets. These structural features make it a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential therapeutic applications of 5-(5-Fluoro-2-methoxyphenyl)-2-methylphenol. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases, including arthritis and inflammatory bowel disease.

Another area of interest is the compound's antioxidant properties. Research has shown that 5-(5-Fluoro-2-methoxyphenyl)-2-methylphenol possesses potent antioxidant activity, which can help protect cells from oxidative stress and damage. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a crucial role in disease progression. Studies have suggested that this compound may have neuroprotective effects, making it a valuable target for further investigation in neuropharmacology.

In addition to its anti-inflammatory and antioxidant properties, 5-(5-Fluoro-2-methoxyphenyl)-2-methylphenol has also been explored for its potential anticancer activities. Preliminary studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/AKT signaling pathway, which is frequently dysregulated in various types of cancer. These findings suggest that 5-(5-Fluoro-2-methoxyphenyl)-2-methylphenol could be developed as a novel anticancer agent.

The pharmacokinetic properties of 5-(5-Fluoro-2-methoxyphenyl)-2-methylphenol are also an important consideration for its potential therapeutic applications. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties to ensure its suitability for clinical use. Results have shown that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery.

To further validate the therapeutic potential of 5-(5-Fluoro-2-methoxyphenyl)-2-methylphenol, clinical trials are currently underway to assess its safety and efficacy in human subjects. These trials aim to provide comprehensive data on the compound's pharmacological effects, side effects, and optimal dosing regimens. The outcomes of these trials will be crucial in determining the future development and commercialization of this compound as a therapeutic agent.

In conclusion, 5-(5-Fluoro-2-methoxyphenyl)-2-methylphenol (CAS No. 1261893-34-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, combined with its anti-inflammatory, antioxidant, and anticancer properties, makes it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.